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Compound of Interest

Compound Name: Yttrium nitrate hexahydrate

Cat. No.: B080751 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the core properties, experimental

applications, and safety information for yttrium nitrate hexahydrate (Y(NO₃)₃·6H₂O), a

versatile precursor in advanced materials synthesis.

Physicochemical Properties
Yttrium nitrate hexahydrate is a white, crystalline solid that is highly soluble in water.[1][2][3]

It serves as a key starting material in the synthesis of various yttrium-based compounds due to

its high reactivity and purity.[2]

Table 1: General and Physicochemical Properties of Yttrium Nitrate Hexahydrate
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Property Value Reference(s)

CAS Number 13494-98-9 [4]

Molecular Formula Y(NO₃)₃·6H₂O [4]

Molecular Weight 383.01 g/mol [4]

Appearance White crystalline solid/powder [1][5]

Density 2.682 g/mL at 25 °C [1][5]

Melting Point 51.8 °C [4]

Boiling Point Decomposes [6]

Solubility in Water 2304 g/L [4]

pH 3.5 (50 g/L solution at 20 °C) [4]

Applications in Research and Development
Yttrium nitrate hexahydrate is a crucial precursor in the synthesis of a wide array of

advanced materials, including nanoparticles, thin films, catalysts, and high-performance

ceramics.

Synthesis of Yttrium Oxide (Y₂O₃) Nanoparticles
Yttrium oxide nanoparticles are valued for their thermal stability, optical transparency, and

electrical insulation properties, finding use in ceramics, optoelectronics, and biomedical

applications.[2]

Production of Yttria-Stabilized Zirconia (YSZ)
YSZ is a ceramic material with exceptional strength, toughness, and ionic conductivity, making

it suitable for applications such as thermal barrier coatings and solid oxide fuel cells.[2]

Catalysis
Yttrium-based materials, often synthesized from yttrium nitrate hexahydrate, are effective

catalysts in various organic reactions and for processes like ammonia decomposition.[7][8]
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Phosphor Production
It is a key component in the manufacturing of phosphors for LED lighting and display

technologies, contributing to their brightness and color quality.[5][8]

Experimental Protocols
Synthesis of Yttrium Oxide Nanoparticles via Co-
Precipitation
This method involves the precipitation of a yttrium precursor from a solution, followed by

calcination to form the oxide.

Materials:

Yttrium nitrate hexahydrate (Y(NO₃)₃·6H₂O)

Ammonium hydroxide (NH₄OH) or another suitable precipitating agent (e.g., ammonium

oxalate)

Deionized water

Ethanol (for washing)

Procedure:

Precursor Solution Preparation: Dissolve a calculated amount of yttrium nitrate
hexahydrate in deionized water to achieve the desired concentration.

Precipitating Agent Solution Preparation: Prepare a solution of the precipitating agent in

deionized water.

Precipitation: While vigorously stirring the yttrium nitrate solution, slowly add the precipitating

agent solution. A white precipitate will form.

Aging: Continue stirring the mixture for a set period (e.g., 1-4 hours) to allow the precipitate

to age.
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Washing: Separate the precipitate by centrifugation or filtration. Wash the precipitate multiple

times with deionized water and then with ethanol.

Drying: Dry the washed precipitate in an oven at a low temperature (e.g., 80 °C) overnight.

Calcination: Calcine the dried powder in a furnace at a high temperature (e.g., 600-900 °C)

for a specified duration (e.g., 2-4 hours) to obtain yttrium oxide nanoparticles.

Solution Preparation

Dissolve Y(NO₃)₃·6H₂O
in Deionized Water

Precipitation
(Vigorous Stirring)

Prepare Precipitating
Agent Solution

Aging
(1-4 hours)
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Precipitate Washing

(Centrifugation/Filtration)
Drying

(e.g., 80°C)
Calcination
(600-900°C) Y₂O₃ Nanoparticles

Click to download full resolution via product page

Co-precipitation synthesis of Y₂O₃ nanoparticles.

Sol-Gel Synthesis of Yttrium Oxide Thin Films
The sol-gel method allows for the creation of homogeneous and high-quality thin films.

Materials:

Yttrium nitrate hexahydrate (Y(NO₃)₃·6H₂O)

Distilled water

Ethylene glycol[4]

Procedure:

Sol Preparation: Dissolve 10g of Y(NO₃)₃·6H₂O powder in 200ml of distilled water.[4]
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Heating and Mixing: Heat the solution to 40°C for 10 minutes with stirring (250-260 rpm).[4]

Additive Introduction: After 5 minutes, add 6ml of ethylene glycol dropwise to the solution.[4]

Gel Formation: Heat and mix the solution at 100°C for 2 hours with a higher rotational speed

(360-370 rpm) to form a Y₂O₃ nanostructured gel.[4]

Resting: Allow the formed gel to rest for 30 minutes at room temperature.[4]

Film Deposition: The gel can then be used for dip-coating or spin-coating onto a substrate.
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Sol-gel synthesis of Y₂O₃ thin films.
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Thermal Decomposition
The thermal decomposition of yttrium nitrate hexahydrate is a multi-step process that

ultimately yields yttrium oxide. The process begins with the loss of water molecules, followed

by the decomposition of the nitrate groups, often through intermediate oxynitrate species.[6]

Table 2: Thermal Decomposition Stages

Temperature Range Event Product(s) Reference(s)

~100 °C
Loss of water

molecules

Y(NO₃)₃·xH₂O

(partially dehydrated)
[8]

>100 °C

Further dehydration

and initial

decomposition

Basic yttrium nitrate

(YONO₃)
[6]

~600 °C
Complete

decomposition
Yttrium oxide (Y₂O₃) [6]

~640 °C
Complete degradation

of yttrium nitrate
Yttrium oxide (Y₂O₃) [9]

The decomposition can be described as a complex condensation process that forms a tetramer

arrangement, Y₄O₄(NO₃)₄, which then gradually loses N₂O₅ to form Y₄O₅(NO₃)₂ and finally

transforms into yttrium oxide.[6]

Y(NO₃)₃·6H₂O YONO₃

(Basic Yttrium Nitrate)

Heat (>100°C)
- H₂O Y₄O₄(NO₃)₄

(Tetramer)
Condensation

Y₄O₅(NO₃)₂
- N₂O₅ Y₂O₃

(Yttrium Oxide)

Further Decomposition
(~600-640°C)
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Thermal decomposition pathway of yttrium nitrate hexahydrate.

Safety and Handling
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Yttrium nitrate hexahydrate is classified as an oxidizing solid and can intensify fire.[10][11] It

is harmful if swallowed and causes serious eye irritation.[7][10] It is also very toxic to aquatic

life with long-lasting effects.[7][10]

Table 3: Hazard and Safety Information

Hazard Statement Precautionary Statement Reference(s)

H272: May intensify fire;

oxidizer

P220: Keep away from

clothing and other combustible

materials.

[11]

H302: Harmful if swallowed
P264: Wash skin thoroughly

after handling.
[12]

H318/H319: Causes serious

eye damage/irritation

P280: Wear eye

protection/face protection.
[7][12]

H410: Very toxic to aquatic life

with long lasting effects

P273: Avoid release to the

environment.
[12]

Handling and Storage:

Wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and

a lab coat.[7]

Handle in a well-ventilated area to avoid dust formation and inhalation.[7]

Store in a tightly closed container in a dry, cool, and well-ventilated place.[7]

Keep away from combustible materials and oxidizing agents.[7][10]

First Aid Measures:

If in eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present

and easy to do. Continue rinsing.[7]

If swallowed: Call a poison center or doctor if you feel unwell. Rinse mouth.[7][12]
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If on skin: Wash with plenty of soap and water.[13]

This guide is intended for informational purposes for qualified professionals and should not be

a substitute for a comprehensive safety data sheet (SDS) and institutional safety protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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